Cas no 73467-76-2 (Benzopyrene)

• Product name: Benzopyrene
• CAS No: 73467-76-2
• MF: C₂₀H₁₂
• MW: 252.309285163879
• CID: 2710727

Benzopyrene Chemical and Physical Properties

Names and Identifiers

• Benzopyrene

• Inchi： 1S/C20H12/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1-12H
• InChI Key： FMMWHPNWAFZXNH-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C1C3=C4C(=CC=C23)C=CC=C4C=C1

Computed Properties

• Exact Mass: 252.0939
• Monoisotopic Mass: 252.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.4

Experimental Properties

• Melting Point: 178-179 DEG C